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Methisosildenafil-d4 Methisosildenafil-d4
Brand Name: Vulcanchem
CAS No.: 1246819-66-8
VCID: VC0131436
InChI: InChI=1S/C23H32N6O4S/c1-6-8-18-20-21(28(5)27-18)23(30)26-22(25-20)17-11-16(9-10-19(17)33-7-2)34(31,32)29-12-14(3)24-15(4)13-29/h9-11,14-15,24H,6-8,12-13H2,1-5H3,(H,25,26,30)/t14-,15+/i12D2,13D2
SMILES: CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CC(NC(C4)C)C)OCC)C
Molecular Formula: C23H32N6O4S
Molecular Weight: 492.631

Methisosildenafil-d4

CAS No.: 1246819-66-8

Reference Standards

VCID: VC0131436

Molecular Formula: C23H32N6O4S

Molecular Weight: 492.631

Methisosildenafil-d4 - 1246819-66-8

CAS No. 1246819-66-8
Product Name Methisosildenafil-d4
Molecular Formula C23H32N6O4S
Molecular Weight 492.631
IUPAC Name 5-[2-ethoxy-5-[(3S,5R)-2,2,6,6-tetradeuterio-3,5-dimethylpiperazin-1-yl]sulfonylphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
Standard InChI InChI=1S/C23H32N6O4S/c1-6-8-18-20-21(28(5)27-18)23(30)26-22(25-20)17-11-16(9-10-19(17)33-7-2)34(31,32)29-12-14(3)24-15(4)13-29/h9-11,14-15,24H,6-8,12-13H2,1-5H3,(H,25,26,30)/t14-,15+/i12D2,13D2
Standard InChIKey NFSWSZIPXJAYLR-DXCCVUCUSA-N
SMILES CCCC1=NN(C2=C1NC(=NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CC(NC(C4)C)C)OCC)C
Synonyms rel-5-[5-[[(3R,5S)-3,5-Dimethyl-1-piperazinyl-d4]sulfonyl]-2-ethoxyphenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one; Aildenafil-d4;
Last Modified Aug 20 2021
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